C.I.Disperse Blue 115

Specification

• CAS No.: 12223-09-5
• Molecular Formula: C6H8ClN
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Identification Parameters

C.I. Disperse Blue 115 is formally identified by its Color Index name and CAS Registry Number 12223-09-5, which serves as its unique identifier in chemical databases and regulatory documentation. This standardized identification is crucial for regulatory compliance, trade, and scientific research purposes. Unlike many other chemical compounds, detailed molecular parameters for C.I. Disperse Blue 115 appear limited in the publicly accessible scientific literature, with standard chemical databases showing incomplete entries for properties such as molecular weight, formula, and structural details.

The absence of comprehensive physicochemical data may be attributed to several factors, including proprietary considerations by manufacturers, limited academic research focus on this specific dye variant, or analytical challenges in characterizing commercial dye formulations that often contain multiple components. Commercial dye products labeled as C.I. Disperse Blue 115 may actually represent complex mixtures rather than pure compounds, a common situation in industrial colorants that complicates precise characterization.

Applications and Industrial Significance

Textile Industry Applications

C.I. Disperse Blue 115 primarily serves as a colorant for synthetic textile fibers, most notably polyester, which constitutes the largest segment of the global synthetic fiber market. The dye's application extends to polyester blends, acetate fibers, and potentially other hydrophobic synthetic materials. In textile processing, disperse dyes like C.I. Disperse Blue 115 are typically applied through high-temperature dyeing (120-140°C), carrier dyeing, or thermosol processes that facilitate dye penetration into the polymer structure of the fiber.

The practical utility of disperse dyes in textile coloration is predicated on their ability to impart uniform, bright colors with good fastness properties to washing, light exposure, and other environmental factors. C.I. Disperse Blue 115 would be selected for specific applications based on its particular shade of blue, fastness characteristics, and compatibility with the intended dyeing process. Within commercial dye catalogs, it would likely be positioned among medium to dark blue colorants for polyester and similar synthetic materials.

Comparative Analysis with Related Disperse Blue Dyes

Performance Differentiation

Performance characteristics such as color yield, leveling properties, build-up, and various fastness parameters (light, wash, sublimation, etc.) typically differentiate disperse dyes within the same color family. Manufacturing processes and formulation techniques also influence the physical form and application behavior of commercial disperse dye products. These aspects would be relevant for understanding the specific utility and advantages of C.I. Disperse Blue 115 compared to alternative blue disperse dyes.

The proficiency test results discussed in search result highlight the analytical challenges associated with disperse dye identification and quantification in textile samples. While this document does not specifically address C.I. Disperse Blue 115, it illustrates the complexity of disperse dye analysis, including issues related to standard reference materials, analytical methods, and interpretation of results. These challenges may partially explain the limited detailed information available for specific dyes like C.I. Disperse Blue 115.